Cas no 59647-24-4 (7-hydroxy-1,2-dihydroisoquinolin-1-one)

• Product Name: 7-hydroxy-1,2-dihydroisoquinolin-1-one
• CAS No: 59647-24-4
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD12024481
• CID: 1015755
• PubChem ID: 13012636
• Update Time: 2025-04-20

7-hydroxy-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-1(2H)-Isoquinolinone
• 7-hydroxyisoquinolin-1(2H)-one
• 7-oxidanyl-2H-isoquinolin-1-one
• Isochinolin-1,7-diol
• isoquinoline-1,7-diol
• 7-Hydroxy-2H-isoquinolin-1-one
• 7-hydroxy-1,2-dihydroisoquinolin-1-one
• SCHEMBL1038250
• DB-072669
• Z1255380235
• 7-hydroxy-2H-isoquinolin-1-one;7-Hydroxyisoquinolin-1(2H)-one
• 59647-24-4
• 7-hydroxy-1-isoquinolone
• DTXSID40515143
• AKOS015919357
• AKOS024051863
• A832397
• CS-0239274
• EN300-208768

• MDL： MFCD12024481
• Inchi： 1S/C9H7NO2/c11-7-2-1-6-3-4-10-9(12)8(6)5-7/h1-5,11H,(H,10,12)
• InChI Key： JCSSLGUHFFFJRW-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CNC(C=2C=1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 315-316 ºC (methanol water )
• Boiling Point: 491.074°C at 760 mmHg
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• PSA: 53.35000
• LogP: 1.64600

7-hydroxy-1,2-dihydroisoquinolin-1-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives